Cas no 1824550-16-4 (1-Methyl-2-(prop-2-EN-1-YL)pyrrolidine)

• Product Name: 1-Methyl-2-(prop-2-EN-1-YL)pyrrolidine
• CAS No: 1824550-16-4
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 6404464
• PubChem ID: 20723229
• Update Time: 2025-05-20

1-Methyl-2-(prop-2-EN-1-YL)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-2-(PROP-2-EN-1-YL)PYRROLIDINE
• 1824550-16-4
• EN300-1827551
• SCHEMBL2508747
• SCHEMBL13123546
• 1-Methyl-2-(prop-2-EN-1-YL)pyrrolidine

• Inchi： 1S/C8H15N/c1-3-5-8-6-4-7-9(8)2/h3,8H,1,4-7H2,2H3
• InChI Key： OYVFYTZQJZDZQK-UHFFFAOYSA-N
• SMILES： N1(C)CCCC1CC=C

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-Methyl-2-(prop-2-EN-1-YL)pyrrolidine

Introduction to 1-Methyl-2-(prop-2-EN-1-YL)pyrrolidine (CAS No. 1824550-16-4)

1-Methyl-2-(prop-2-EN-1-YL)pyrrolidine, also known by its CAS number 1824550-16-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and features a methyl and a propenyl substituent. The unique structural characteristics of 1-Methyl-2-(prop-2-EN-1-YL)pyrrolidine make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The chemical structure of 1-Methyl-2-(prop-2-EN-1-YL)pyrrolidine consists of a pyrrolidine ring with a methyl group attached to the nitrogen atom and a propenyl group attached to the second carbon atom. This configuration imparts specific chemical properties that are advantageous in various synthetic pathways. The presence of the double bond in the propenyl group allows for further functionalization, making 1-Methyl-2-(prop-2-EN-1-YL)pyrrolidine a versatile building block in organic synthesis.

In recent years, 1-Methyl-2-(prop-2-EN-1-YL)pyrrolidine has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as an intermediate in the synthesis of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These findings have sparked interest in exploring the therapeutic potential of 1-Methyl-2-(prop-2-EN-1-YL)pyrrolidine-based compounds for the treatment of various diseases.

The synthesis of 1-Methyl-2-(prop-2-EN-1-YL)pyrrolidine can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 2-methylallyl chloride with pyrrolidine in the presence of a base. This method provides high yields and good purity, making it suitable for large-scale production. Another synthetic route involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which offer enhanced selectivity and efficiency.

The physical and chemical properties of 1-Methyl-2-(prop-2-EN-1-YL)pyrrolidine are well-documented in the literature. It is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound has a boiling point of approximately 95°C at atmospheric pressure and exhibits moderate stability under standard laboratory conditions. However, it is important to handle this compound with care due to its reactivity with strong acids and oxidizing agents.

In addition to its role as an intermediate in pharmaceutical synthesis, 1-Methyl-2-(prop-2-EN-1-YL)pyrrolidine has also found applications in other areas of chemistry. For example, it can be used as a ligand in coordination chemistry to form complexes with transition metals, which have potential uses in catalysis and materials science. The ability to fine-tune the electronic properties of these complexes by modifying the substituents on the pyrrolidine ring makes them attractive candidates for various industrial processes.

The biological activity of 1-Methyl-2-(prop-2-EN-1-YL)pyrrolidine-based compounds has been extensively investigated through both in vitro and in vivo studies. Research has shown that these compounds can modulate various biological pathways, including those involved in inflammation, pain signaling, and neurodegeneration. For instance, one study demonstrated that a derivative of 1-Methyl-2-(prop-2-enyl)pyrrolidine exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Clinical trials are currently underway to evaluate the safety and efficacy of these compounds for treating conditions such as chronic pain, multiple sclerosis, and Alzheimer's disease. Preliminary results have been promising, with several compounds showing favorable pharmacokinetic profiles and low toxicity levels. However, further research is needed to fully understand their mechanisms of action and potential side effects.

The environmental impact of 1-Methyl-2-(prop-enyl)pyrrolidine-based compounds is another area of growing concern. While these compounds are generally considered safe for use in laboratory settings, their release into the environment may have unintended consequences. Therefore, it is crucial to implement proper waste management practices and conduct thorough environmental risk assessments to ensure their safe use.

In conclusion, 1-Methyl-2-(prop-enyl)pyrrolidine (CAS No. 1824550-16-4) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive intermediate for synthesizing biologically active molecules with diverse applications. Ongoing research continues to uncover new uses for this compound, highlighting its importance in advancing our understanding of chemical biology and drug discovery.